Cas no 54376-59-9 (1-Penten-3-one, 1,1,4,4,5,5,5-heptafluoro-2-(trifluoromethyl)-)

1-Penten-3-one, 1,1,4,4,5,5,5-heptafluoro-2-(trifluoromethyl)- Properties

Names and Identifiers

• 1-Penten-3-one, 1,1,4,4,5,5,5-heptafluoro-2-(trifluoromethyl)-
• 1,1,4,4,5,5,5-heptafluoro-2-(trifluoromethyl)pent-1-en-3-one
• DTXSID40505882
• 54376-59-9

• InChIKey： QOPBPTHPABCRER-UHFFFAOYSA-N
• Inchi： InChI=1S/C6F10O/c7-3(8)1(5(11,12)13)2(17)4(9,10)6(14,15)16
• SMILES： F/C(=C(\C(C(C(F)(F)F)(F)F)=O)/C(F)(F)F)/F

Computed Properties

• Exact Mass: 277.9789
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 2
• Monoisotopic Mass: 277.97894624g/mol
• Heavy Atom Count: 17
• Complexity: 341
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07